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Compound of Interest

Compound Name: Diethyl 4-fluoroheptanedioate

CAS No.: 951624-81-0

Cat. No.: B1416238

Get Quote

An In-Depth Technical Guide to Diethyl 4-fluoroheptanedioate: Synthesis, Characterization,

and Potential Applications

Authored by: A Senior Application Scientist
Foreword: The strategic incorporation of fluorine into organic molecules has become a

cornerstone of modern drug discovery and materials science. Fluorine's unique properties,

including its high electronegativity, small van der Waals radius, and the strength of the carbon-

fluorine bond, can profoundly influence a molecule's pharmacokinetic and physicochemical

properties. This guide provides a comprehensive overview of a novel fluorinated building block,

diethyl 4-fluoroheptanedioate, from its foundational molecular structure to its potential

applications. This document is intended for researchers, scientists, and drug development

professionals seeking to leverage the unique attributes of fluorinated synthons.
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Diethyl 4-fluoroheptanedioate is a fluorinated derivative of diethyl heptanedioate (also known

as diethyl pimelate). The introduction of a single fluorine atom at the C4 position is anticipated

to significantly alter the molecule's polarity, lipophilicity, and metabolic stability compared to its

non-fluorinated counterpart.

Table 1: Predicted Physicochemical Properties of Diethyl 4-fluoroheptanedioate

Property Predicted Value Source/Rationale

Molecular Formula C₁₁H₁₉FO₄ Calculated

Molecular Weight 234.26 g/mol Calculated

IUPAC Name diethyl 4-fluoroheptanedioate Nomenclature

CAS Number Not available Novel Compound

Boiling Point ~280-290 °C
Extrapolated from similar non-

fluorinated diesters.

Density ~1.05-1.15 g/cm³
Estimated based on related

fluorinated esters.

Appearance Colorless to pale yellow liquid Typical for aliphatic diesters.

Solubility

Soluble in common organic

solvents (e.g., DCM, EtOAc,

THF). Insoluble in water.

Based on general properties of

similar esters.

Molecular Structure
The molecular structure of diethyl 4-fluoroheptanedioate consists of a seven-carbon chain

with ethyl ester groups at both ends (C1 and C7) and a fluorine atom at the central carbon

(C4).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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